4-bromo-2-methoxy-N-[2-(propylamino)ethyl]benzamide

• IUPAC Name: 4-bromo-2-methoxy-N-[2-(propylamino)ethyl]benzamide
• InChI: InChI=1S/C13H19BrN2O2/c1-3-6-15-7-8-16-13(17)11-5-4-10(14)9-12(11)18-2/h4-5,9,15H,3,6-8H2,1-2H3,(H,16,17)
• InChI Key: POELKPSAMXUEHF-UHFFFAOYSA-N
• Canonical SMILES: CCCNCCNC(=O)C1=C(C=C(C=C1)Br)OC
• Molecular Formula: C13H19BrN2O2
• Molecular Weight: 315.21 g/mol

Description

4-bromo-2-methoxy-N-[2-(propylamino)ethyl]benzamide, also known as BPEB, is a chemical compound that belongs to the benzamide class of drugs. It is commonly used in scientific research to study the mechanisms of action and physiological effects of various drugs.

Mechanism of Action

4-bromo-2-methoxy-N-[2-(propylamino)ethyl]benzamide binds to the DAT and SERT transporters and inhibits their reuptake of dopamine and serotonin, respectively. This leads to an increase in the levels of these neurotransmitters in the brain, which can have various effects on behavior and mood.
Biochemical and Physiological Effects
4-bromo-2-methoxy-N-[2-(propylamino)ethyl]benzamide has been shown to have various biochemical and physiological effects. It has been shown to increase locomotor activity in animals, which is a measure of their activity level. 4-bromo-2-methoxy-N-[2-(propylamino)ethyl]benzamide has also been shown to increase the release of dopamine and serotonin in the brain, which can have various effects on behavior and mood.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-bromo-2-methoxy-N-[2-(propylamino)ethyl]benzamide in lab experiments is its high affinity for the DAT and SERT transporters. This makes it a useful tool for studying the binding of other drugs to these transporters. However, one of the limitations of using 4-bromo-2-methoxy-N-[2-(propylamino)ethyl]benzamide is its lack of selectivity for the DAT and SERT transporters. It has been shown to bind to other transporters as well, which can complicate the interpretation of experimental results.

Future Directions

For the study of 4-bromo-2-methoxy-N-[2-(propylamino)ethyl]benzamide include developing more selective ligands for the DAT and SERT transporters, studying the effects of 4-bromo-2-methoxy-N-[2-(propylamino)ethyl]benzamide on other neurotransmitter systems, and investigating its potential use as a therapeutic agent for various neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 4-bromo-2-methoxy-N-[2-(propylamino)ethyl]benzamide involves several steps. The first step is the preparation of 4-bromo-2-methoxybenzoic acid, which is then reacted with thionyl chloride to form 4-bromo-2-methoxybenzoyl chloride. The resulting compound is then reacted with N-(propylamino)ethanol to form 4-bromo-2-methoxy-N-[2-(propylamino)ethyl]benzamide.

Scientific Research Applications

4-bromo-2-methoxy-N-[2-(propylamino)ethyl]benzamide is commonly used in scientific research to study the mechanisms of action and physiological effects of various drugs. It is used as a ligand for the dopamine transporter (DAT) and the serotonin transporter (SERT). 4-bromo-2-methoxy-N-[2-(propylamino)ethyl]benzamide is also used to study the binding of other drugs to these transporters.